Cas no 2248386-53-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-pyrrolo[2,3-c]pyridine-7-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-pyrrolo[2,3-c]pyridine-7-carboxylate
• CAS No: 2248386-53-8
• MF: C₁₇H₁₁N₃O₄
• MW: 321.286943674088
• CID: 6577523
• PubChem ID: 165724781
• Update Time: 2025-10-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-pyrrolo[2,3-c]pyridine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248386-53-8
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-pyrrolo[2,3-c]pyridine-7-carboxylate
• EN300-6525652

• Inchi： 1S/C17H11N3O4/c1-19-9-7-10-6-8-18-13(14(10)19)17(23)24-20-15(21)11-4-2-3-5-12(11)16(20)22/h2-9H,1H3
• InChI Key： FSOITLKFYIXYMW-UHFFFAOYSA-N
• SMILES： O(C(C1C2=C(C=CN=1)C=CN2C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 321.07495584g/mol
• Monoisotopic Mass: 321.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-pyrrolo[2,3-c]pyridine-7-carboxylate

Comprehensive Guide to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-pyrrolo[2,3-c]pyridine-7-carboxylate (CAS No. 2248386-53-8)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-pyrrolo[2,3-c]pyridine-7-carboxylate (CAS No. 2248386-53-8) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. This molecule features a unique structural framework combining an isoindole-1,3-dione moiety with a 1-methyl-1H-pyrrolo[2,3-c]pyridine core, making it an intriguing subject for drug discovery and medicinal chemistry applications.

Recent trends in pharmaceutical research have shown growing interest in heterocyclic compounds like this one, particularly those containing pyrrolopyridine derivatives. Scientists are actively investigating such structures for their potential as kinase inhibitors, anti-inflammatory agents, and even in neurodegenerative disease research. The presence of both hydrogen bond acceptors and aromatic systems in this molecule suggests possible interactions with biological targets, making it valuable for structure-activity relationship studies.

The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl portion of the molecule is particularly noteworthy. This phthalimide-like structure is known to contribute to various biological activities and has been explored in numerous therapeutic areas. When combined with the 1-methyl-1H-pyrrolo[2,3-c]pyridine-7-carboxylate group, the resulting compound presents unique physicochemical properties that may influence its pharmacokinetic profile and target binding characteristics.

From a synthetic chemistry perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-pyrrolo[2,3-c]pyridine-7-carboxylate represents an interesting challenge. The ester linkage between the two heterocyclic systems offers potential for further derivatization, while the overall molecular architecture provides multiple sites for structural modification. Researchers are particularly interested in how variations at different positions might affect the compound's biological activity and selectivity.

In the context of current drug discovery paradigms, molecules like CAS 2248386-53-8 are gaining attention for their potential in targeted therapies. The pharmaceutical industry's shift toward precision medicine has created demand for novel scaffolds that can be optimized for specific biological targets. This compound's balanced lipophilicity and molecular weight make it particularly interesting for central nervous system drug development, where blood-brain barrier penetration is often a critical factor.

The analytical characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-pyrrolo[2,3-c]pyridine-7-carboxylate typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm the compound's structure and purity, which are essential for reliable research outcomes. Recent advances in analytical instrumentation have made it easier to study such complex molecules in greater detail than ever before.

From a commercial perspective, the availability of 2248386-53-8 is primarily through specialty chemical suppliers catering to pharmaceutical and biotechnology research. The compound's pricing and availability often reflect its complexity and the demand from research institutions. As interest in novel heterocyclic compounds grows, we may see increased production and improved accessibility of this and similar molecules.

Environmental and safety considerations for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-pyrrolo[2,3-c]pyridine-7-carboxylate follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment and good laboratory practices should always be observed when working with this or any research chemical. The compound's stability and storage requirements are typical for organic molecules of its class.

Future research directions for CAS 2248386-53-8 may include exploration of its potential as a building block for more complex molecular architectures. The growing field of PROTACs (proteolysis targeting chimeras) and other bifunctional molecules could potentially benefit from the unique properties offered by this compound's structure. Additionally, its possible applications in materials science, particularly in the development of organic electronic materials, represent another interesting avenue for investigation.

For researchers considering working with 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-pyrrolo[2,3-c]pyridine-7-carboxylate, it's important to review the latest literature on similar compounds. Many questions being asked in scientific forums relate to optimal synthetic routes, purification methods, and potential biological activities of such molecules. Staying informed about recent publications and patent applications can provide valuable insights for your own research with this compound.

The intellectual property landscape surrounding 2248386-53-8 and related structures is an important consideration for commercial applications. While the base compound may be available for research use, specific derivatives or applications might be protected by patents. Researchers should conduct thorough freedom-to-operate analyses before developing commercial products based on this chemical entity.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-pyrrolo[2,3-c]pyridine-7-carboxylate represents a fascinating example of modern medicinal chemistry with multiple potential applications. Its unique combination of structural features makes it a valuable tool for drug discovery and a promising candidate for further development. As research into heterocyclic compounds continues to advance, we can expect to see more innovative uses for this and similar molecules emerge in both pharmaceutical and materials science applications.